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Compound of Interest

Compound Name: 2-Methoxybenzophenone

Cat. No.: B1295077 Get Quote

For the safe handling of 2-Methoxybenzophenone, it is crucial to adhere to strict safety

protocols to minimize risk and ensure a safe laboratory environment. The following guide

provides essential information on personal protective equipment, operational procedures, and

disposal methods for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-
Methoxybenzophenone. The following table summarizes the recommended PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses compliant with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

Protects against splashes and

dust.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[2]

Prevents skin contact and

absorption.

Body Protection
Laboratory coat or chemical-

resistant apron.[3]

Protects against contamination

of personal clothing.

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation. A NIOSH/MSHA

approved respirator with a

particle filter may be used if

dust is generated or ventilation

is poor.[1][2]

Minimizes inhalation of dust or

aerosols.

Operational Plan
A systematic approach to handling 2-Methoxybenzophenone is essential for safety. This

involves careful preparation, safe execution of experimental work, and proper post-experiment

procedures.

Pre-Experimental Procedures
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying potential hazards and mitigation strategies.

Information Review: Review the Safety Data Sheet (SDS) for 2-Methoxybenzophenone.

PPE Check: Ensure all necessary PPE is available, in good condition, and worn correctly.
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Ventilation: Confirm that the work area, preferably a chemical fume hood, is well-ventilated.

[4]

Emergency Equipment: Locate and verify the functionality of emergency equipment, such as

eyewash stations and safety showers.[5]

Experimental Procedures
Handling:

Avoid contact with skin, eyes, and clothing.[4][6]

Minimize dust generation and accumulation.[4][6]

Use the smallest amount of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.[1][4][6]

Spill Management:

In case of a small spill, dampen the solid material with 60-70% ethanol and transfer it to a

suitable container for disposal.[7]

Use absorbent paper dampened with 60-70% ethanol to clean up any remaining material.

[7]

Solvent wash all contaminated surfaces with 60-70% ethanol followed by a soap and

water solution.[7]

Post-Experimental Procedures
Decontamination:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][4]

Clean the work area and any equipment used.

Waste Disposal:
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Dispose of 2-Methoxybenzophenone waste and contaminated materials in a designated,

approved waste disposal plant.[6] Follow all local, state, and federal regulations for

chemical waste disposal.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

[6][8]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[4][6][8] Seek

medical attention if irritation develops or

persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][6] Remove contact

lenses if present and easy to do.[6] Seek

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

aid.[4][6]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Hydroxy-4-methoxybenzophenone,

a closely related compound often referred to as Oxybenzone.
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Property Value

Melting Point 62.5 - 65.0 °C / 144.5 - 149 °F[2]

Boiling Point 150 - 160 °C / 302 - 320 °F @ 5 mmHg[2]

Flash Point > 100 °C / > 212 °F[2]

log Pow 3.45[2]

Molecular Formula C14H12O3[2]

Molecular Weight 228.25 g/mol [2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
Methoxybenzophenone.
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Caption: Safe handling workflow for 2-Methoxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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